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Abstract

L-858,051 is a potent synthetic inhibitor of thrombin, a key serine protease in the blood
coagulation cascade. This technical guide provides a comprehensive overview of its chemical
identity, biological activity, and the methodologies used for its evaluation. The document
includes its CAS number and IUPAC name, a summary of its inhibitory potency, and a detailed
experimental protocol for the in vitro determination of its thrombin inhibitory activity. Visual
representations of the thrombin's role in the coagulation cascade and a general workflow for
inhibitor screening are also provided to facilitate a deeper understanding of its mechanism and
evaluation.

Chemical Identity

o CAS Number: 115116-37-5[1]

o |[UPAC Name: N-Alpha-(2-Naphthylsulfonyl)-N(3-Amidino-L-Phenylalaninyl)-4-Acetyl-
Piperazine[1]

Biological Activity

L-858,051 is a direct inhibitor of thrombin, binding to the active site of the enzyme and
preventing its interaction with its natural substrate, fibrinogen. This inhibition effectively blocks
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the final step of the coagulation cascade, the conversion of soluble fibrinogen to insoluble
fibrin, thus preventing clot formation.

Quantitative Data

The inhibitory potency of L-858,051 against human a-thrombin has been determined and is
presented in the table below. The data is extracted from a study focused on the structure-
activity relationships of piperazide derivatives of 3-amidinophenylalanine. In this study, L-
858,051 is referred to as compound 8l.

Ki (nM) for Human

Compound CAS Number IUPAC Name .
o-Thrombin
N-Alpha-(2-
Naphthylsulfonyl)-N(3-
L-858,051 (8I) 115116-37-5 Amidino-L- 15

Phenylalaninyl)-4-

Acetyl-Piperazine

Ki (Inhibition constant) is a measure of the inhibitor's binding affinity to the enzyme. A lower Ki
value indicates a more potent inhibitor.

Signaling Pathway

The coagulation cascade is a series of enzymatic reactions that culminates in the formation of
a fibrin clot. Thrombin plays a central role in this pathway by converting fibrinogen to fibrin. The
following diagram illustrates a simplified representation of the coagulation cascade and the
point of inhibition by L-858,051.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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